![molecular formula C18H22F2N2O3 B5968750 octahydro-2H-quinolizin-1-ylmethyl (2,6-difluorobenzoyl)carbamate](/img/structure/B5968750.png)
octahydro-2H-quinolizin-1-ylmethyl (2,6-difluorobenzoyl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Octahydro-2H-quinolizin-1-ylmethyl (2,6-difluorobenzoyl)carbamate, also known as JNJ-40411813, is a chemical compound that has gained significant attention in the scientific community for its potential therapeutic applications. This compound belongs to the class of quinolizine derivatives and has been extensively studied for its pharmacological properties.
Mechanism of Action
The exact mechanism of action of octahydro-2H-quinolizin-1-ylmethyl (2,6-difluorobenzoyl)carbamate is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as dopamine, serotonin, and norepinephrine. It has also been found to have an affinity for the GABA-A receptor, which may contribute to its anxiolytic properties.
Biochemical and physiological effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. It has also been found to have analgesic effects by modulating the activity of pain receptors in the central nervous system. Additionally, it has been found to have anxiolytic effects by reducing anxiety-like behavior in animal models.
Advantages and Limitations for Lab Experiments
Octahydro-2H-quinolizin-1-ylmethyl (2,6-difluorobenzoyl)carbamate has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been found to have low toxicity and is well-tolerated in animal models. However, one of the limitations of this compound is that its exact mechanism of action is not fully understood, which may make it difficult to study its effects in detail.
Future Directions
There are several future directions for the study of octahydro-2H-quinolizin-1-ylmethyl (2,6-difluorobenzoyl)carbamate. One potential area of research is its potential use in the treatment of neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. Another area of research is its potential use in the treatment of chronic pain and inflammation. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the central nervous system.
Synthesis Methods
The synthesis of octahydro-2H-quinolizin-1-ylmethyl (2,6-difluorobenzoyl)carbamate involves the reaction between 2,6-difluorobenzoyl chloride and octahydro-2H-quinolizine-1-carboxylic acid, followed by the reaction with methyl carbamate. The resulting product is a white crystalline solid with a molecular weight of 365.41 g/mol.
Scientific Research Applications
Octahydro-2H-quinolizin-1-ylmethyl (2,6-difluorobenzoyl)carbamate has been studied for its potential therapeutic applications in various fields of medicine. It has been found to possess anti-inflammatory, analgesic, and anxiolytic properties. It has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease.
Properties
IUPAC Name |
2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-ylmethyl N-(2,6-difluorobenzoyl)carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22F2N2O3/c19-13-6-3-7-14(20)16(13)17(23)21-18(24)25-11-12-5-4-10-22-9-2-1-8-15(12)22/h3,6-7,12,15H,1-2,4-5,8-11H2,(H,21,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBCXSGYRKIFNLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2CCCC(C2C1)COC(=O)NC(=O)C3=C(C=CC=C3F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22F2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.